molecular formula C8H7FO4 B8798993 3-Fluoro-4-hydroxy-5-methoxybenzoic acid

3-Fluoro-4-hydroxy-5-methoxybenzoic acid

Cat. No. B8798993
M. Wt: 186.14 g/mol
InChI Key: FYZDBPSGNQPCMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Fluoro-4-hydroxy-5-methoxybenzoic acid is a useful research compound. Its molecular formula is C8H7FO4 and its molecular weight is 186.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Fluoro-4-hydroxy-5-methoxybenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Fluoro-4-hydroxy-5-methoxybenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H7FO4

Molecular Weight

186.14 g/mol

IUPAC Name

3-fluoro-4-hydroxy-5-methoxybenzoic acid

InChI

InChI=1S/C8H7FO4/c1-13-6-3-4(8(11)12)2-5(9)7(6)10/h2-3,10H,1H3,(H,11,12)

InChI Key

FYZDBPSGNQPCMY-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=CC(=C1)C(=O)O)F)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 4-benzyloxy-3-fluoro-5-methoxybenzoic acid were added 20 ml of methanol, 20 ml of ethyl acetate and 50 mg of 10% palladium-carbon and the mixture was stirred at room temperature for 4 hours under hydrogen atmosphere. Then, the reaction mixture was filtered through Celite. The filtrate was concentrated under reduced pressure to obtain 4.5 g of 3-fluoro-4-hydroxy-5-methoxybenzoic acid represented by the formula:
Name
4-benzyloxy-3-fluoro-5-methoxybenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Name
palladium-carbon
Quantity
50 mg
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

To 4-benzyloxy-3-fluoro-5-methoxybenzoic acid were added 20 ml of methanol, 20 ml of ethyl acetate and 50 mg of 10% palladium-carbon, and the mixture was stirred at room temperature for 4 hours under the hydrogen atmosphere. Thereafter, the reaction mixture was filtered through Celite (registered trade mark). The filtrate was concentrated under reduced pressure, and 4.5 g of 3-fluoro-4-hydroxy-5-methoxybenzoic acid was obtained.
Name
4-benzyloxy-3-fluoro-5-methoxybenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Name
palladium-carbon
Quantity
50 mg
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.